Cas no 109607-56-9 (1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone)

• Product Name: 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone
• CAS No: 109607-56-9
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• MDL: MFCD06254940
• CID: 1025038
• PubChem ID: 4738725
• Update Time: 2025-06-10

1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone
• Ethanone, 1-(4-bromophenyl)-2-(1-piperazinyl)-
• SCHEMBL6035088
• AKOS003587749
• DTXSID60406241
• BS-25128
• 1-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-one
• 109607-56-9
• MFCD06254940
• A894993
• 1-(4-bromophenyl)-2-piperazin-1-ylethanone

• MDL： MFCD06254940
• Inchi： 1S/C12H15BrN2O/c13-11-3-1-10(2-4-11)12(16)9-15-7-5-14-6-8-15/h1-4,14H,5-9H2
• InChI Key： NOYCWKDPKBQIKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN1CCNCC1)=O

Computed Properties

• Exact Mass: 282.03678g/mol
• Monoisotopic Mass: 282.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone

Comprehensive Overview of 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone (CAS No. 109607-56-9)

1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone (CAS No. 109607-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a 4-bromophenyl group attached to a piperazine-containing ethanone moiety. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and receptor modulators.

The growing interest in 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone is driven by its potential applications in neuropharmacology and medicinal chemistry. Researchers are exploring its role in designing compounds that interact with dopamine and serotonin receptors, which are critical in treating conditions like anxiety, depression, and neurodegenerative diseases. The compound’s bromophenyl group enhances its binding affinity, while the piperazine ring contributes to its solubility and pharmacokinetic properties.

In recent years, the demand for high-purity chemical intermediates like CAS No. 109607-56-9 has surged, particularly in the pharmaceutical industry. This trend aligns with the rise of precision medicine and targeted drug delivery systems, where custom-synthesized compounds play a pivotal role. Laboratories and manufacturers are increasingly seeking reliable suppliers of 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone to support their R&D efforts.

From a synthetic chemistry perspective, 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone is often synthesized via nucleophilic substitution reactions or amide coupling techniques. Its 4-bromophenyl moiety allows for further functionalization, making it a versatile building block for heterocyclic compounds. Researchers frequently highlight its stability under standard laboratory conditions, which simplifies storage and handling.

The compound’s relevance extends to academic research, where it is used to study structure-activity relationships (SAR) in drug design. Its piperazine component is a common feature in many FDA-approved drugs, underscoring its importance in drug discovery pipelines. Additionally, the bromine atom provides a handle for further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely employed in modern organic synthesis.

As the scientific community continues to explore novel therapeutic agents, compounds like 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone remain at the forefront of innovation. Its dual functionality—combining a halogenated aryl group with a nitrogen-rich heterocycle—makes it a prime candidate for developing next-generation small-molecule drugs. With advancements in computational chemistry and AI-driven drug design, the potential applications of this compound are expected to expand further.

In conclusion, 1-(4-Bromophenyl)-2-(piperazin-1-yl)ethanone (CAS No. 109607-56-9) represents a critical tool in both pharmaceutical development and chemical research. Its versatility, coupled with the increasing focus on neuroactive compounds, ensures its continued relevance in scientific advancements. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.